Cas no 89296-53-7 (4-Pentynoic acid, 2-(1-methylethyl)-)

• Product Name: 4-Pentynoic acid, 2-(1-methylethyl)-
• CAS No: 89296-53-7
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 604990
• PubChem ID: 13269495
• Update Time: 2025-04-19

4-Pentynoic acid, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid, 2-(1-methylethyl)-
• 2-propan-2-ylpent-4-ynoic acid
• 89296-53-7
• DTXSID30533477
• 2-(Propan-2-yl)pent-4-ynoic acid
• AKOS006375890
• SCHEMBL7554466

• Inchi： 1S/C8H12O2/c1-4-5-7(6(2)3)8(9)10/h1,6-7H,5H2,2-3H3,(H,9,10)
• InChI Key： WEEGRLOOBMBZEY-UHFFFAOYSA-N
• SMILES： OC(C(CC#C)C(C)C)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų